Cas no 1804070-54-9 (Ethyl 3-(3-bromopropyl)-4-methoxybenzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-4-methoxybenzoate
• CAS No: 1804070-54-9
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4957984
• Update Time: 2025-10-22

Ethyl 3-(3-bromopropyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-4-methoxybenzoate

• Inchi： 1S/C13H17BrO3/c1-3-17-13(15)11-6-7-12(16-2)10(9-11)5-4-8-14/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： RFXJEKZQBKKETH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(=O)OCC)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3-bromopropyl)-4-methoxybenzoate

Comprehensive Overview of Ethyl 3-(3-bromopropyl)-4-methoxybenzoate (CAS No. 1804070-54-9): Properties, Applications, and Industry Insights

Ethyl 3-(3-bromopropyl)-4-methoxybenzoate (CAS No. 1804070-54-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a bromopropyl side chain and a methoxybenzoate core, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₇BrO₃, and weight of 301.18 g/mol make it particularly valuable for designing bioactive molecules targeting enzyme inhibition or receptor modulation.

Recent trends in AI-driven drug discovery have amplified interest in compounds like Ethyl 3-(3-bromopropyl)-4-methoxybenzoate, as researchers leverage machine learning to predict its reactivity in cross-coupling reactions. The bromine atom at the 3-position enables pivotal transformations such as Suzuki-Miyaura or Buchwald-Hartwig couplings, frequently searched topics in organic synthesis forums. Meanwhile, the 4-methoxybenzoate moiety contributes to improved lipid solubility, a critical factor in drug bioavailability optimization—a hot topic in pharmacokinetic studies.

From an industrial perspective, this compound aligns with the growing demand for green chemistry solutions. Manufacturers are exploring solvent-free esterification methods to produce Ethyl 3-(3-bromopropyl)-4-methoxybenzoate, addressing environmental concerns raised in 2024 chemical sustainability reports. Analytical techniques like HPLC purity testing (often searched alongside this CAS number) ensure batch consistency, while QbD (Quality by Design) approaches optimize synthetic routes—topics dominating process chemistry discussions.

The compound’s thermal stability (decomposition point >150°C) makes it suitable for high-temperature reactions, a feature highlighted in recent flow chemistry publications. Patent analyses reveal its utility in creating UV-absorbing materials, coinciding with increased searches for "photo-stabilizer intermediates." Furthermore, its role in developing biodegradable polymers connects to circular economy initiatives—a trending focus in materials science.

Quality control protocols for CAS 1804070-54-9 emphasize residual solvent analysis via GC-MS, reflecting industry standards for ICH Q3C compliance. Researchers frequently inquire about its storage conditions (recommended: 2-8°C under inert gas), demonstrating the compound’s sensitivity to moisture—a detail crucial for laboratory handling procedures. Spectral data (IR: 1720 cm^-1 for ester C=O; ¹H NMR δ 1.35 ppm for ethyl CH₃) are commonly requested in analytical chemistry communities.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging, capitalizing on the methoxy group’s electron-donating properties. This aligns with rising Google Scholar searches for "small molecule imaging agents." The compound’s logP value (~2.8) also positions it favorably for blood-brain barrier penetration studies—a key area in neuropharmacology research.

Supply chain analytics indicate growing procurement of Ethyl 3-(3-bromopropyl)-4-methoxybenzoate by CDMOs (Contract Development and Manufacturing Organizations), particularly in Asia-Pacific regions. This correlates with increased searches for "custom synthesis APIs" and "pharma intermediates suppliers." Regulatory documentation often includes REACH compliance status and MSDS specifications, addressing frequent queries from EHS (Environment, Health, Safety) professionals.